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Introduction:

The production of unilamellar vesicles with a uniform size distribution is critical for numerous
applications in drug delivery, membrane protein reconstitution, and biophysical studies. The
extrusion method, following thin-film hydration, is a widely adopted technique that yields
vesicles with controlled diameters.[1][2][3][4] This process involves the sequential passage of a
multilamellar vesicle (MLV) suspension through polycarbonate membranes with defined pore
sizes.[1][4][5] This application note provides a detailed protocol for the preparation of small
unilamellar vesicles (SUVs) and large unilamellar vesicles (LUVs) of homogenous size,
focusing on the critical parameters that influence the final vesicle characteristics.

Key Experimental Parameters
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Successful and reproducible vesicle extrusion depends on the careful control of several
experimental parameters. The following table summarizes the key factors and their impact on
vesicle size and polydispersity.
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Parameter

Effect on Vesicle Size &
Uniformity

Recommendations &
Notes

Membrane Pore Size

The primary determinant of the
final vesicle size.[5][6] Vesicles
extruded through pores <0.2
pum tend to be unilamellar and
slightly larger than the pore
size, while those extruded
through larger pores may be
multilamellar and smaller than

the pore size.[6][7]

For uniform, unilamellar
vesicles, use membranes with
a pore size of 0.2 um.[7]
Common pore sizes for LUVs
are 100 nm and 200 nm.[8]

Number of Extrusion Passes

Multiple passes through the
membrane are necessary to
achieve a homogeneous size
distribution.[7][9] Generally, 10-
20 passes are recommended.
[7][20]

A minimum of 10 passes is
often suggested.[7] The
solution should become
clearer as the vesicle
suspension becomes more
uniform.[7][11]

Temperature

Extrusion must be performed
above the phase transition
temperature (Tc) of the lipid
with the highest Tc in the
mixture.[5][7] This ensures the
lipid bilayer is in a fluid state,
allowing for vesicle formation
and reformation.

The extruder heating block
should be set to a temperature
above the Tc of the lipids being
used.[7] Insufficient
temperature can impede or

prevent extrusion.[6]

Lipid Composition

The properties of the lipids,
such as headgroup charge and
acyl chain length, can
influence vesicle formation and
stability.[10][12]

Ensure the chosen lipids are
suitable for vesicle formation.
Some lipids, like DOPS, may
not form stable vesicles on
their own.[10]

Extrusion Pressure

The applied pressure can
affect the vesicle size, with
higher pressures potentially
leading to smaller vesicles.[9]

[13][14] However, excessive

Use gentle, consistent
pressure. A threshold pressure
is required to initiate extrusion.
[13][14]

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.sterlitech.com/blog/post/liposomes-structure-and-extrusion-introduction-method-and-application
https://pmc.ncbi.nlm.nih.gov/articles/PMC5198018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5198018/
https://www.avantiresearch.com/en-gb/support-hub/liposome-preparation/luvet
https://www.avantiresearch.com/en-gb/support-hub/liposome-preparation/luvet
https://tf7.org/extrude.pdf
https://www.avantiresearch.com/en-gb/support-hub/liposome-preparation/luvet
https://pmc.ncbi.nlm.nih.gov/articles/PMC1303220/
https://www.avantiresearch.com/en-gb/support-hub/liposome-preparation/luvet
https://cafgroup.lbl.gov/protocols/supported-membranes/preparation-of-small-unilamellar-vesicles
https://www.avantiresearch.com/en-gb/support-hub/liposome-preparation/luvet
https://www.avantiresearch.com/en-gb/support-hub/liposome-preparation/luvet
https://www.mse.iastate.edu/~sjiang1/resources/Prepare%20Lipid%20Vesicles.pdf
https://www.sterlitech.com/blog/post/liposomes-structure-and-extrusion-introduction-method-and-application
https://www.avantiresearch.com/en-gb/support-hub/liposome-preparation/luvet
https://www.avantiresearch.com/en-gb/support-hub/liposome-preparation/luvet
https://pmc.ncbi.nlm.nih.gov/articles/PMC5198018/
https://cafgroup.lbl.gov/protocols/supported-membranes/preparation-of-small-unilamellar-vesicles
https://www.mdpi.com/1996-1944/14/15/4278
https://cafgroup.lbl.gov/protocols/supported-membranes/preparation-of-small-unilamellar-vesicles
https://pmc.ncbi.nlm.nih.gov/articles/PMC1303220/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1299640/
https://www.sfu.ca/physics/research/workarea/frisken/Research_Files/Hunter+Frisken1998Effect_of_extrusion_pressure-BiophysJ.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1299640/
https://www.sfu.ca/physics/research/workarea/frisken/Research_Files/Hunter+Frisken1998Effect_of_extrusion_pressure-BiophysJ.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

pressure can damage the

membrane.[5]

Freeze-thaw cycles of the

initial multilamellar vesicle Subjecting the hydrated lipid
Initial Vesicle State (Pre- suspension prior to extrusion suspension to 3-5 freeze-thaw
Extrusion) can enhance the unilamellarity  cycles is recommended for
and trapping efficiency of the improved results.[7][8]

final vesicles.[5][8][11][15]

Experimental Protocol: Thin-Film Hydration and
Extrusion

This protocol outlines the steps for preparing unilamellar vesicles of a uniform size.
Materials:

 Lipid(s) of choice (e.g., SMPC, DOPC, POPC) dissolved in chloroform or a
chloroform:methanol mixture.

o Hydration buffer (e.g., PBS, Tris-HCI with NaCl).[10][11]
e Organic solvent (e.g., chloroform, chloroform:methanol).
¢ Nitrogen or argon gas.[8]

e Round-bottom flask or glass vial.[1][4]

o Rotary evaporator or vacuum desiccator.[16]

o Water bath or heating block.[7]

e Vortex mixer.[8]

o Extruder device (e.g., Avanti Mini-Extruder).[8]

o Gas-tight syringes (e.g., 1 mL).[7]
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o Polycarbonate membranes (with desired pore size).[7]
e Filter supports.[10]
Procedure:

e Lipid Film Preparation: a. In a round-bottom flask, dissolve the desired amount of lipid(s) in
an appropriate organic solvent like chloroform.[16] b. Remove the organic solvent using a
rotary evaporator or a gentle stream of nitrogen gas to form a thin, uniform lipid film on the
wall of the flask.[1][4][16] c. To ensure complete removal of residual solvent, place the flask
under high vacuum for at least 1-2 hours or overnight.[8][10]

» Hydration of Lipid Film: a. Pre-warm the hydration buffer to a temperature above the phase
transition temperature (Tc) of the lipid with the highest Tc. b. Add the pre-warmed buffer to
the flask containing the dry lipid film.[16] c. Agitate the mixture by vortexing to hydrate the
lipid film and form a milky suspension of multilamellar vesicles (MLVSs).[8] This hydration
process should also be carried out above the lipid's Tc.

o Optional Freeze-Thaw Cycles: a. To increase the lamellarity and encapsulation efficiency,
subject the MLV suspension to 3-5 freeze-thaw cycles.[7][8] b. This can be achieved by
alternately placing the sample in a dry ice/ethanol bath and a warm water bath.[8]

e Vesicle Extrusion: a. Assemble the extruder with two polycarbonate membranes of the
desired pore size, sandwiched between the filter supports, according to the manufacturer's
instructions.[8][10] b. Pre-heat the extruder's heating block to a temperature above the lipid's
Tc.[7] c. Load the MLV suspension into one of the gas-tight syringes. d. Carefully place the
loaded syringe and an empty syringe into the extruder. e. Place the assembled extruder into
the pre-heated block and allow the temperature to equilibrate for 5-10 minutes.[7] f. Gently
and steadily push the plunger of the filled syringe to pass the lipid suspension through the
membranes into the empty syringe. This completes one pass. g. Repeat the extrusion by
passing the suspension back and forth between the two syringes for a total of 11 to 21
passes.[11] h. After the final pass, collect the now translucent vesicle suspension from the
extruder.[7]

o Characterization and Storage: a. The size distribution of the extruded vesicles can be
determined using Dynamic Light Scattering (DLS).[16] b. Store the prepared vesicles at 4°C.
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For lipids with a Tc above room temperature, store them above their Tc.[10] Vesicles are
typically stable for about one week.[10]

Visual Workflow

The following diagram illustrates the key stages of the vesicle extrusion protocol.
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Caption: Workflow for preparing uniform vesicles via extrusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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